Cas no 1261729-19-4 (4-(Difluoromethoxy)-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl)

• Product Name: 4-(Difluoromethoxy)-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl
• CAS No: 1261729-19-4
• MF: C₁₅H₈F₈O₂
• MW: 372.210052490234
• CID: 4991774
• Update Time: 2025-06-30

4-(Difluoromethoxy)-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethoxy)-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl

• Inchi： 1S/C15H8F8O2/c16-13(17)24-8-5-6-9(11(7-8)14(18,19)20)10-3-1-2-4-12(10)25-15(21,22)23/h1-7,13H
• InChI Key： APJYKYAHSZJKRX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C1C=CC=CC=1OC(F)(F)F)OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 423
• XLogP3: 6.5
• Topological Polar Surface Area: 18.5

Additional information on 4-(Difluoromethoxy)-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl

4-(Difluoromethoxy)-2'-(Trifluoromethoxy)-2-(Trifluoromethyl)Biphenyl: A Comprehensive Overview

4-(Difluoromethoxy)-2'-(Trifluoromethoxy)-2-(Trifluoromethyl)Biphenyl (CAS No. 1261729-19-4) is a highly specialized organic compound with a unique structure and promising applications in various fields. This compound belongs to the class of biphenyl derivatives, which are known for their stability, versatility, and potential in pharmaceuticals, agrochemicals, and advanced materials. The molecule features a biphenyl backbone with three distinct substituents: a difluoromethoxy group at the 4-position, a trifluoromethoxy group at the 2'-position, and a trifluoromethyl group at the 2-position. These substituents confer unique electronic and steric properties, making this compound a subject of interest in both academic and industrial research.

The synthesis of 4-(Difluoromethoxy)-2'-(Trifluoromethoxy)-2-(Trifluoromethyl)Biphenyl involves a series of precise chemical reactions, including nucleophilic aromatic substitution, coupling reactions, and fluorination processes. Recent advancements in catalytic methods have enabled the efficient construction of such complex structures with high purity and yield. Researchers have explored various catalyst systems, such as palladium-catalyzed cross-couplings, to streamline the synthesis process while maintaining the integrity of the functional groups.

One of the most intriguing aspects of this compound is its electronic properties. The presence of multiple fluorine atoms introduces significant electron-withdrawing effects, which enhance the molecule's stability and reactivity in certain environments. This characteristic has led to its investigation as a potential candidate in the development of advanced materials, such as high-performance polymers and optoelectronic devices. For instance, studies have shown that incorporating this compound into polymer matrices can improve thermal stability and mechanical strength without compromising flexibility.

Recent research has also focused on the biological activity of 4-(Difluoromethoxy)-2'-(Trifluoromethoxy)-2-(Trifluoromethyl)Biphenyl. In vitro assays have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways, suggesting its role in drug discovery efforts targeting metabolic disorders. Additionally, preliminary studies indicate that this compound may exhibit anti-inflammatory properties, making it a promising lead for developing novel therapeutic agents.

The environmental impact of this compound is another critical area of investigation. Given its fluorinated nature, concerns about bioaccumulation and persistence in ecosystems have been raised. However, recent studies using advanced analytical techniques have shown that under specific conditions, the compound undergoes degradation pathways that minimize its environmental footprint. These findings are particularly relevant for industries seeking to adopt more sustainable practices.

In terms of applications, 4-(Difluoromethoxy)-2'-(Trifluoromethoxy)-2-(Trifluoromethyl)Biphenyl has shown potential in the field of agrochemicals. Its ability to modulate plant growth hormones has been explored in agricultural settings, with early results indicating improved crop yields under controlled conditions. Furthermore, its role as an intermediate in the synthesis of more complex molecules has positioned it as a valuable building block in organic chemistry.

Looking ahead, ongoing research aims to further elucidate the mechanistic details of this compound's interactions with biological systems and materials. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock new avenues for its application across diverse industries. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing both scientific knowledge and practical innovations.